![molecular formula C22H23NO4 B584486 JWH 250 N-pentanoic acid metabolite CAS No. 1379604-65-5](/img/structure/B584486.png)
JWH 250 N-pentanoic acid metabolite
Overview
Description
JWH 250 N-pentanoic acid metabolite is a compound with the systematic name 5-[3-[2-(2-Methoxyphenyl)acetyl]indol-1-yl]pentanoic acid . It is expected to be a metabolite of JWH 250 that would be detectable both in serum and in urine .
Synthesis Analysis
JWH 250 is a cannabimimetic indole that is structurally and functionally related to JWH 015 and JWH 018 . The N-pentanoic acid metabolite is expected to be a metabolite of JWH 250 .Molecular Structure Analysis
The molecular formula of JWH 250 N-pentanoic acid metabolite is C22H23NO4 . The InChI code is InChI=1S/C22H23NO4/c1-27-21-11-5-2-8-16(21)14-20(24)18-15-23(13-7-6-12-22(25)26)19-10-4-3-9-17(18)19/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,25,26) .Physical And Chemical Properties Analysis
The boiling point of JWH 250 N-pentanoic acid metabolite is predicted to be 589.5±40.0 °C, and its density is predicted to be 1.18±0.1 g/cm3 . Its solubility in DMF is 30 mg/ml, in DMF:PBS (pH 7.2) (1:1) is 0.5 mg/ml, and in DMSO is 20 mg/ml .Scientific Research Applications
Synthetic Cannabinoid Research
JWH 250 N-pentanoic acid metabolite is an analytical reference standard categorized as a synthetic cannabinoid . It’s used in research to understand the effects and interactions of synthetic cannabinoids .
Metabolism Studies
JWH 250 N-pentanoic acid metabolite is a metabolite of JWH 250, a cannabimimetic indole . It’s used in research to study the metabolism of JWH 250 in the liver and its excretion in urine .
Structural and Functional Analysis
JWH 250 is structurally and functionally related to other JWH compounds like JWH 015 and JWH 018 . The metabolite is used in research to understand the structural and functional relationships between these compounds .
Drug Screening
The metabolite can be detected in drug screening assays . It’s used in research to develop and improve drug screening methods for synthetic cannabinoids .
Safety and Hazards
properties
IUPAC Name |
5-[3-[2-(2-methoxyphenyl)acetyl]indol-1-yl]pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c1-27-21-11-5-2-8-16(21)14-20(24)18-15-23(13-7-6-12-22(25)26)19-10-4-3-9-17(18)19/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJUJIZZOEBFIKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC(=O)C2=CN(C3=CC=CC=C32)CCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701017817 | |
Record name | JWH-250 N-pentanoic acid metabolite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701017817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
365.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
JWH 250 N-pentanoic acid metabolite | |
CAS RN |
1379604-65-5 | |
Record name | JWH-250 N-pentanoic acid metabolite | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701017817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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